Cas no 111397-40-1 (1,4-Butanediamine,N1-(3-aminopropyl)-2,2-difluoro-)
111397-40-1 structure
Product Name:1,4-Butanediamine,N1-(3-aminopropyl)-2,2-difluoro-
CAS No:111397-40-1
MF:C7H17F2N3
MW:181.226788282394
CID:198869
PubChem ID:130677
Update Time:2025-04-19
1,4-Butanediamine,N1-(3-aminopropyl)-2,2-difluoro- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Butanediamine,N1-(3-aminopropyl)-2,2-difluoro-
- 6,6-difluorospermidine
- N-(3-aminopropyl)-2,2-difluorobutane-1,4-diamine
- N~1~-(3-aminopropyl)-2,2-difluorobutane-1,4-diamine
- DTXSID60149641
- SCHEMBL6563347
- 6,6-difluoro-4-azaoctane-1,8-diamine
- 1,4-Butanediamine, N1-(3-aminopropyl)-2,2-difluoro-
- CHEMBL77442
- IETGRDVAZYBZCY-UHFFFAOYSA-N
- 111397-40-1
-
- Inchi: 1S/C7H17F2N3/c8-7(9,2-4-11)6-12-5-1-3-10/h12H,1-6,10-11H2
- InChI Key: IETGRDVAZYBZCY-UHFFFAOYSA-N
- SMILES: FC(CCN)(CNCCCN)F
Computed Properties
- Exact Mass: 181.13921
- Monoisotopic Mass: 181.139
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 64.1Ų
Experimental Properties
- Density: 1.058
- Boiling Point: 257.3°Cat760mmHg
- Flash Point: 109.4°C
- Refractive Index: 1.443
- PSA: 64.07
1,4-Butanediamine,N1-(3-aminopropyl)-2,2-difluoro- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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